Cas no 198226-60-7 (1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• CAS No: 198226-60-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5836283
• PubChem ID: 53668850
• Update Time: 2025-06-07

1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-methoxy-α,α,3-trimethyl-
• 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• SCHEMBL5514588
• EN300-1849940
• 198226-60-7
• AYNBQHHRJAYVJL-UHFFFAOYSA-N

• Inchi： 1S/C12H19NO/c1-9-7-10(8-12(2,3)13)5-6-11(9)14-4/h5-7H,8,13H2,1-4H3
• InChI Key： AYNBQHHRJAYVJL-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)N)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 283.0±25.0 °C(Predicted)
• pka: 10.01±0.25(Predicted)

Additional information on 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine

Introduction to 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine (CAS No. 198226-60-7)

1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine, also known by its CAS number 198226-60-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a tertiary amine moiety. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine is C₁₁H₁₇NO, with a molecular weight of approximately 183.25 g/mol. The compound's structure consists of a 4-methoxy-3-methylphenyl ring attached to a 2-methylpropan-2-amine moiety, which contributes to its distinct chemical reactivity and biological activity. The methoxy and methyl substituents on the phenyl ring enhance the compound's lipophilicity, while the tertiary amine group provides potential for interaction with various biological targets.

In recent years, 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has focused on its interactions with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits moderate affinity for the 5-HT_2A receptor, suggesting its potential as a lead compound for the development of novel serotonergic agents.

Beyond its interactions with serotonin receptors, 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine has also been investigated for its effects on other neurotransmitter systems. For instance, preliminary studies have indicated that it may modulate dopamine and norepinephrine receptors, which are implicated in various neurological and psychiatric disorders. These findings highlight the compound's multifaceted pharmacological profile and its potential as a versatile therapeutic agent.

The synthesis of 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine typically involves multi-step reactions, starting from readily available starting materials such as 4-methoxy-3-methylbenzaldehyde and 2-amino-2-methylpropane. The synthetic route often includes key steps such as condensation, reduction, and functional group manipulation to achieve the desired molecular structure. The efficiency and scalability of these synthetic methods are crucial for the production of sufficient quantities of the compound for further research and development.

In terms of safety and toxicity, preliminary in vitro and in vivo studies have suggested that 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine exhibits a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings. Ongoing research is focused on evaluating the compound's pharmacokinetics, metabolism, and potential side effects to provide a more complete understanding of its safety profile.

The potential therapeutic applications of 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine are diverse and promising. Its interactions with serotonin receptors make it a candidate for treating conditions such as depression, anxiety disorders, and migraines. Additionally, its effects on dopamine and norepinephrine receptors suggest potential utility in managing neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Clinical trials are currently underway to evaluate the efficacy and safety of this compound in these indications.

In conclusion, 1-(4-methoxy-3-methylphenyl)-2-methylpropan-2-amine (CAS No. 198226-60-7) is a promising compound with a unique molecular structure that offers significant potential in pharmaceutical research. Its interactions with multiple neurotransmitter systems make it a valuable candidate for the development of novel therapeutic agents targeting various neurological and psychiatric disorders. As research continues to advance our understanding of this compound's properties and applications, it holds great promise for contributing to the advancement of medical science.